Cas no 324029-69-8 (3-(hydroxyimino)-5,7-dimethyl-2,3-dihydro-1H-indol-2-one)

• Product Name: 3-(hydroxyimino)-5,7-dimethyl-2,3-dihydro-1H-indol-2-one
• CAS No: 324029-69-8
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 5195112
• PubChem ID: 768617
• Update Time: 2025-06-12

3-(hydroxyimino)-5,7-dimethyl-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2,3-dione, 5,7-dimethyl-, 3-oxime
• 3-(Hydroxyimino)-5,7-dimethyl-2,3-dihydro-1h-indol-2-one
• 3-(hydroxyimino)-5,7-dimethyl-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C10H10N2O2/c1-5-3-6(2)8-7(4-5)9(12-14)10(13)11-8/h3-4,14H,1-2H3,(H,11,12,13)
• InChI Key： XCDUYNWGWZMUHZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C=C2C)C(=NO)C1=O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(hydroxyimino)-5,7-dimethyl-2,3-dihydro-1H-indol-2-one

Comprehensive Overview of 3-(hydroxyimino)-5,7-dimethyl-2,3-dihydro-1H-indol-2-one (CAS No. 324029-69-8)

The compound 3-(hydroxyimino)-5,7-dimethyl-2,3-dihydro-1H-indol-2-one (CAS No. 324029-69-8) is a specialized organic molecule with a unique structural framework. This indole derivative has garnered significant interest in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both hydroxyimino and dimethyl groups in its structure contributes to its reactivity and biological activity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for indole derivatives has surged, driven by their role in the synthesis of bioactive compounds. Researchers are particularly interested in 3-(hydroxyimino)-5,7-dimethyl-2,3-dihydro-1H-indol-2-one due to its potential as a building block for novel therapeutic agents. Its molecular structure, featuring a dihydroindole core, aligns with the growing trend of targeting heterocyclic compounds in medicinal chemistry. This compound is often explored in the context of enzyme inhibition and receptor modulation, which are hot topics in current drug development.

The synthesis and characterization of 3-(hydroxyimino)-5,7-dimethyl-2,3-dihydro-1H-indol-2-one involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its use in high-stakes applications. The compound's CAS No. 324029-69-8 serves as a unique identifier, facilitating its cataloging and retrieval in chemical databases, a feature highly valued by researchers and regulatory bodies alike.

From an industrial perspective, 3-(hydroxyimino)-5,7-dimethyl-2,3-dihydro-1H-indol-2-one is often discussed in forums and publications focusing on green chemistry and sustainable synthesis. As the scientific community shifts toward environmentally friendly practices, the compound's synthetic pathways are being optimized to reduce waste and energy consumption. This aligns with the broader movement toward sustainable pharmaceuticals, a topic frequently searched by professionals and students alike.

Another area of interest is the compound's potential role in neuropharmacology. Indole derivatives are known to interact with neurotransmitter systems, and 3-(hydroxyimino)-5,7-dimethyl-2,3-dihydro-1H-indol-2-one is no exception. Preliminary studies suggest it may influence serotoninergic pathways, a subject of intense research given the rising prevalence of neurological disorders. This connection makes the compound a frequent keyword in searches related to mental health therapeutics and neurodegenerative diseases.

In summary, 3-(hydroxyimino)-5,7-dimethyl-2,3-dihydro-1H-indol-2-one (CAS No. 324029-69-8) is a multifaceted compound with broad applications in modern science. Its relevance to drug discovery, sustainable chemistry, and neuropharmacology ensures its continued prominence in both academic and industrial settings. As research progresses, this compound is likely to remain a key player in the development of next-generation therapeutics and innovative chemical processes.